(1S)-1-(3-chlorophenyl)-2-fluoroethan-1-ol
Overview
Description
Synthesis Analysis
This involves understanding the chemical reactions used to synthesize the compound. It includes the reactants, conditions, catalysts, and the yield of the reaction .Molecular Structure Analysis
This involves understanding the arrangement of atoms in the molecule. Tools like X-ray crystallography, NMR spectroscopy, and computational chemistry are often used to determine the molecular structure .Chemical Reactions Analysis
This involves studying how the compound reacts with other substances. It includes understanding the reaction mechanism, the products formed, and the conditions required for the reaction .Physical And Chemical Properties Analysis
This involves studying properties like melting point, boiling point, solubility, density, molar mass, and specific heat capacity. Chemical properties might include reactivity, flammability, and types of chemical reactions the compound can undergo .Mechanism of Action
Safety and Hazards
Future Directions
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for (1S)-1-(3-chlorophenyl)-2-fluoroethan-1-ol involves the conversion of commercially available starting materials to the target compound through a series of chemical reactions.", "Starting Materials": [ "3-chlorophenylmagnesium bromide", "2-fluoroethanol", "diethyl ether", "sodium sulfate", "sodium chloride", "sodium hydroxide", "sulfuric acid", "water" ], "Reaction": [ "Step 1: Preparation of 3-chlorophenylmagnesium bromide by reacting 3-chlorobromobenzene with magnesium in diethyl ether.", "Step 2: Addition of 2-fluoroethanol to the reaction mixture of step 1 to form (1S)-1-(3-chlorophenyl)-2-fluoroethanol.", "Step 3: Separation of the organic layer containing the product from the aqueous layer using a separating funnel.", "Step 4: Drying of the organic layer with sodium sulfate.", "Step 5: Removal of the diethyl ether by distillation under reduced pressure.", "Step 6: Neutralization of the remaining product with sodium hydroxide.", "Step 7: Extraction of the product with diethyl ether.", "Step 8: Drying of the organic layer with sodium sulfate.", "Step 9: Removal of the diethyl ether by distillation under reduced pressure.", "Step 10: Purification of the product by recrystallization from water using sulfuric acid and sodium chloride." ] } | |
CAS RN |
1446417-96-4 |
Molecular Formula |
C8H8ClFO |
Molecular Weight |
174.6 |
Purity |
95 |
Origin of Product |
United States |
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